Cas no 1809158-03-9 (5-Iodo-3-methyl-2-(methylthio)pyridine)

5-Iodo-3-methyl-2-(methylthio)pyridine is a heterocyclic compound featuring a pyridine core substituted with iodine at the 5-position, a methyl group at the 3-position, and a methylthio group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The iodine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The methyl and methylthio groups contribute to steric and electronic modulation, influencing selectivity in further functionalization. Its stability under standard conditions ensures reliable handling and storage, while its defined reactivity profile supports precise synthetic transformations.
5-Iodo-3-methyl-2-(methylthio)pyridine structure
1809158-03-9 structure
Product Name:5-Iodo-3-methyl-2-(methylthio)pyridine
CAS No:1809158-03-9
MF:C7H8INS
MW:265.114592552185
CID:5074070
Update Time:2025-10-31

5-Iodo-3-methyl-2-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-3-methyl-2-(methylthio)pyridine
    • Pyridine, 5-iodo-3-methyl-2-(methylthio)-
    • 5-iodo-3-methyl-2-methylsulfanylpyridine
    • Inchi: 1S/C7H8INS/c1-5-3-6(8)4-9-7(5)10-2/h3-4H,1-2H3
    • InChI Key: ODRYJLYAZRQEDH-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(C)=C1)SC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.2

5-Iodo-3-methyl-2-(methylthio)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01PFTK-500mg
Pyridine, 5-iodo-3-methyl-2-(methylthio)-
1809158-03-9 95%
500mg
$509.00 2025-02-12
Aaron
AR01PFTK-1g
Pyridine, 5-iodo-3-methyl-2-(methylthio)-
1809158-03-9 95%
1g
$678.00 2025-02-12

Additional information on 5-Iodo-3-methyl-2-(methylthio)pyridine

Recent Advances in the Study of 5-Iodo-3-methyl-2-(methylthio)pyridine (CAS: 1809158-03-9)

The compound 5-Iodo-3-methyl-2-(methylthio)pyridine (CAS: 1809158-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-Iodo-3-methyl-2-(methylthio)pyridine as a key intermediate in the synthesis of various bioactive molecules. Its iodine and methylthio functional groups make it a valuable building block for cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, which show promise in targeting cancer-related signaling pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the development of selective JAK2 inhibitors. The study revealed that derivatives of 5-Iodo-3-methyl-2-(methylthio)pyridine exhibited potent inhibitory activity against JAK2 with minimal off-target effects, suggesting its potential as a lead compound for hematologic malignancy treatments.

Another significant application of this compound has been in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents using 5-Iodo-3-methyl-2-(methylthio)pyridine as a core structure. These derivatives showed remarkable activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli, highlighting its potential in addressing the global antibiotic resistance crisis.

The compound's mechanism of action has been further elucidated through computational studies. Molecular docking simulations have revealed that derivatives of 5-Iodo-3-methyl-2-(methylthio)pyridine can effectively bind to various enzyme active sites, particularly those involved in nucleotide metabolism and signal transduction. These findings provide valuable insights for structure-activity relationship (SAR) studies and rational drug design.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 5-Iodo-3-methyl-2-(methylthio)pyridine. A study in Organic Process Research & Development reported an improved catalytic system for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This progress is particularly important for scaling up production for potential pharmaceutical applications.

In conclusion, 5-Iodo-3-methyl-2-(methylthio)pyridine (CAS: 1809158-03-9) represents a promising scaffold in medicinal chemistry with diverse applications ranging from anticancer agents to antimicrobial compounds. The recent studies discussed in this brief demonstrate its growing importance in drug discovery and highlight the need for further research to fully explore its therapeutic potential. Future directions may include investigating its applications in other disease areas and optimizing its pharmacokinetic properties for clinical development.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk